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Compound of Interest

Compound Name: Boc--cyclohexyl-D-Ala-OH

Cat. No.: B15249362 Get Quote

For researchers, scientists, and drug development professionals utilizing Boc-Cyclohexyl-D-

Ala-OH, also known as Boc-β-cyclohexyl-D-alanine, adherence to proper disposal protocols is

critical for laboratory safety and environmental protection. This document provides a

comprehensive guide to the safe handling and disposal of this compound, based on available

safety data.

It is important to note that while the request specifies the D-enantiomer, the most detailed

disposal information was found in the Safety Data Sheet (SDS) for the L-enantiomer, Boc-β-

cyclohexyl-L-alanine. The disposal procedures for enantiomers are generally identical.

Physicochemical and Safety Data
A summary of the key quantitative data for Boc-β-cyclohexyl-D-alanine is presented below for

easy reference.
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Property Value

Molecular Formula C₁₄H₂₅NO₄[1]

Molecular Weight 271.2 g/mol [1]

Appearance White or off-white solid[1]

Purity ≥ 99% (Chiral HPLC)[1]

Optical Rotation +15.1° (c=2% in Acetic Acid)[1]

Storage Conditions 0-8 °C[1]

Experimental Protocols
Disposal Procedure

The recommended method for the disposal of Boc-Cyclohexyl-D-Ala-OH is through incineration

by a licensed waste disposal company. The following step-by-step procedure should be

followed:

Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate

PPE is worn, including chemical-resistant gloves, safety goggles, and a lab coat.[2]

Material Preparation: The compound should be dissolved or mixed with a combustible

solvent. This facilitates complete combustion in the incinerator.[2]

Incineration: The mixture must be burned in a chemical incinerator equipped with an

afterburner and a scrubber to neutralize harmful combustion products.[2]

Container Disposal: The empty container should be disposed of in accordance with local,

regional, and national regulations.[2]

Regulatory Compliance: Ensure that all disposal activities are in full compliance with

applicable environmental regulations. Do not allow the substance to enter soil, surface water,

or drains.[2]

Disposal Workflow
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The logical workflow for the proper disposal of Boc-Cyclohexyl-D-Ala-OH is illustrated in the

diagram below.

Start: Identify
Boc-cyclohexyl-D-Ala-OH

for Disposal

Step 1: Wear Appropriate
Personal Protective
Equipment (PPE)

Step 2: Dissolve or Mix
with a Combustible Solvent

Step 3: Burn in a Chemical
Incinerator with Afterburner

and Scrubber

Step 4: Dispose of Empty
Container per Regulations

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Boc-cyclohexyl-D-Ala-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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